Cas no 627463-24-5 (2-chloro-1-(3-fluoro-4-methylphenyl)ethanone)

• Product Name: 2-chloro-1-(3-fluoro-4-methylphenyl)ethanone
• CAS No: 627463-24-5
• MF: C₉H₈ClFO
• MW: 186.610625267029
• CID: 877707
• PubChem ID: 22640987
• Update Time: 2025-04-19

2-chloro-1-(3-fluoro-4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-fluoro-4-methylphenyl)ethanone
• Ethanone, 2-chloro-1-(3-fluoro-4-methylphenyl)- (9CI)

• MDL： MFCD13172690
• Inchi： 1S/C9H8ClFO/c1-6-2-3-7(4-8(6)11)9(12)5-10/h2-4H,5H2,1H3
• InChI Key： KIMJXVMZUAJFOB-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(C)=C(C=1)F)=O

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones